
laboratory safety and handling procedures for 2-
Butylphenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Butylphenol

Cat. No.: B3051182 Get Quote

Application Notes and Protocols for 2-
Butylphenol
For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive safety and handling procedures for 2-Butylphenol, a
crucial reagent in various research and development applications. Adherence to these

guidelines is essential to ensure a safe laboratory environment.

Chemical and Physical Properties
2-Butylphenol encompasses several isomers, with 2-tert-butylphenol and 2-sec-butylphenol

being common in laboratory settings. While their properties are similar, it is crucial to consult

the specific Safety Data Sheet (SDS) for the isomer in use.

Table 1: Physicochemical and Toxicological Data of 2-Butylphenol Isomers
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Property 2-tert-Butylphenol 2-sec-Butylphenol

CAS Number 88-18-6[1][2] 89-72-5[3]

Molecular Formula C10H14O[1][2] C10H14O

Molecular Weight 150.22 g/mol [1][2] 150.22 g/mol

Appearance
Colorless to pale yellow,

viscous liquid[1]
Amber clear liquid[3]

Boiling Point 224 °C (435.2 °F)[1]
226 - 228 °C (438.8 - 442.4 °F)

[4]

Melting Point -7 °C (19.4 °F)[1][2] 12 °C (53.6 °F)[4]

Flash Point 110 °C (230 °F) 112 °C (233.6 °F)[3]

Density
0.978 - 0.982 g/cm³ at room

temperature[1][2]
0.980 g/cm³[4]

Solubility
Insoluble in water; soluble in

alcohol, ether, and alkali.[1][5]
Insoluble in water.

Oral LD50 (rat) 440 mg/kg
In the range of 300–2000

mg/kg bw/day[6]

Dermal LD50 (rat) 705 mg/kg 705 mg/kg (female)[6]

Inhalation LC50 (rat) 1070 mg/m³/4H Toxic if inhaled.[4][7]

Hazard Identification and Safety Precautions
2-Butylphenol is a hazardous chemical that can cause severe skin and eye burns, as well as

burns to the digestive and respiratory tracts.[3] It is harmful if swallowed, inhaled, or absorbed

through the skin.[3]

Key Hazards:

Corrosive: Causes severe burns to eyes, skin, and mucous membranes.[3][6]

Toxic: Harmful by all routes of exposure (oral, dermal, inhalation).[3]
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Organ Damage: May cause liver and kidney damage with chronic exposure.

Methemoglobinemia: Chronic exposure may lead to this condition, characterized by bluish

skin, headache, and dizziness.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash goggles.[3]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., butyl rubber or Viton®).[8]

[9] A lab coat or chemical-resistant apron is also required.[8]

Respiratory Protection: Use in a well-ventilated area or a chemical fume hood.[3][10] If

exposure limits may be exceeded, a NIOSH/MSHA-approved respirator is necessary.[3]

Experimental Protocols
3.1 Standard Operating Procedure for Handling 2-Butylphenol

Preparation:

Ensure a chemical fume hood is operational.

Assemble all necessary equipment and reagents.

Don the appropriate PPE as outlined in Section 2.0.

Have an emergency spill kit and eyewash station readily accessible.[3]

Handling:

Conduct all manipulations of 2-Butylphenol within a chemical fume hood.[10]

Avoid direct contact with skin, eyes, and clothing.[3]

Use a properly calibrated pipette or other dispensing device to transfer the liquid.

Keep the container tightly closed when not in use.[3]
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Post-Handling:

Thoroughly decontaminate all surfaces and equipment that came into contact with 2-
Butylphenol using a suitable solvent, followed by soap and water.[8]

Dispose of all waste, including contaminated PPE, in a designated hazardous waste

container.[11][12]

Wash hands thoroughly after handling.[3]

3.2 Emergency Procedures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[3] Seek immediate medical attention.[3] It

is recommended to then swab the affected area with polyethylene glycol (PEG) 300 or 400.

[9][13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.[3]

Inhalation: Move the individual to fresh air.[3] If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration.[3] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[3] If the person is conscious, give a cupful of water.[3]

Seek immediate medical attention.[3]

3.3 Spill and Waste Disposal

Small Spills: In a fume hood, absorb the spill with an inert material such as vermiculite, sand,

or earth.[3] Place the absorbed material into a suitable, labeled container for hazardous

waste disposal.[3]

Large Spills: Evacuate the area and contact the institution's environmental health and safety

department.[12]

Waste Disposal: Dispose of 2-Butylphenol waste in a designated hazardous waste

container.[11][12] Do not dispose of it down the drain or with regular trash.[11][12] All
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containers should be clearly labeled.[11][12]

Storage
Store 2-Butylphenol in a cool, dry, and well-ventilated area away from incompatible

substances such as oxidizing agents, bases, acid anhydrides, and acid chlorides.[3][4] Keep

the container tightly closed and store in a corrosives area.[3]
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Caption: Workflow for the safe handling of 2-Butylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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